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Compound of Interest

Compound Name: tri-tert-butylphosphine oxide

Cat. No.: B1366726

For researchers and professionals in the fast-paced world of drug development, the proper
handling and disposal of chemical reagents is paramount. This guide provides essential,
immediate safety and logistical information for the proper disposal of tri-tert-butylphosphine
oxide, ensuring laboratory safety and regulatory compliance.

Essential Safety Data

A thorough understanding of a substance's properties is the foundation of safe handling. Below
is a summary of the key data for tri-tert-butylphosphine oxide.

Property Value
CAS Number 6866-70-2
Molecular Formula Ci12H270P

H302 (Harmful if swallowed), H315 (Causes
GHS Hazard Statements skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation)

P261, P264, P270, P271, P280, P301+P312,
P302+P352, P304+P340, P305+P351+P338,
P330, P332+P313, P337+P313, P362,
P403+P233, P405, P501

GHS Precautionary Statements
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Step-by-Step Disposal Protocol

Adherence to a strict disposal protocol is crucial for the safety of laboratory personnel and the
environment. The following steps provide a clear workflow for the proper disposal of tri-tert-
butylphosphine oxide.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene),
safety goggles, and a lab coat.

2. Waste Collection:

o Collect waste tri-tert-butylphosphine oxide and any contaminated materials (e.g., weighing
paper, pipette tips) in a designated, clearly labeled, and sealable hazardous waste container.

e The container should be made of a material compatible with the chemical.
3. Waste Segregation:

» Do not mix tri-tert-butylphosphine oxide waste with other chemical waste streams unless
explicitly permitted by your institution's hazardous waste management guidelines.

4. Labeling:

o Ensure the hazardous waste container is accurately labeled with the full chemical name ("tri-
tert-butylphosphine oxide"), the associated hazards (Harmful, Irritant), and the date of
accumulation.

5. Storage:

o Store the sealed waste container in a designated, well-ventilated hazardous waste
accumulation area, away from incompatible materials.

6. Disposal Request:

o Follow your institution's established procedures for hazardous waste disposal. This typically
involves submitting a request to the Environmental Health and Safety (EHS) department for
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pickup.
7. Documentation:

e Maintain accurate records of the amount of tri-tert-butylphosphine oxide waste generated
and its disposal date, in accordance with laboratory and regulatory requirements.

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of tri-tert-
butylphosphine oxide.
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Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Step 2: Collect Waste in a
Designated, Labeled Container

:

Step 3: Segregate from
Incompatible Waste Streams

:

Step 4: Accurately Label Container
(Chemical Name, Hazards, Date)

Step 5: Store in a Designated,
Well-Ventilated Area

Step 6: Submit Disposal Request
to EHS Department

Step 7: Maintain Detailed
Disposal Records

Click to download full resolution via product page

To cite this document: BenchChem. [Navigating the Safe Disposal of Tri-tert-butylphosphine
Oxide: A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:

[https://lwww.benchchem.com/product/b1366726#tri-tert-butylphosphine-oxide-proper-
disposal-procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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